Cas no 1498767-84-2 (2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one)
2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-795291
- 1498767-84-2
- 2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
- AKOS014514226
- Ethanone, 2-amino-1-(1-methyl-1H-pyrazol-5-yl)-
- 2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one
-
- Inchi: 1S/C6H9N3O/c1-9-5(2-3-8-9)6(10)4-7/h2-3H,4,7H2,1H3
- InChI Key: MXQISKATRNDXMJ-UHFFFAOYSA-N
- SMILES: O=C(CN)C1=CC=NN1C
Computed Properties
- Exact Mass: 139.074561919g/mol
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 60.9Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 291.2±20.0 °C(Predicted)
- pka: 7.01±0.29(Predicted)
2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-795291-0.05g |
2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
1498767-84-2 | 95% | 0.05g |
$816.0 | 2024-05-22 | |
| Enamine | EN300-795291-0.1g |
2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
1498767-84-2 | 95% | 0.1g |
$855.0 | 2024-05-22 | |
| Enamine | EN300-795291-0.25g |
2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
1498767-84-2 | 95% | 0.25g |
$893.0 | 2024-05-22 | |
| Enamine | EN300-795291-0.5g |
2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
1498767-84-2 | 95% | 0.5g |
$933.0 | 2024-05-22 | |
| Enamine | EN300-795291-1.0g |
2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
1498767-84-2 | 95% | 1.0g |
$971.0 | 2024-05-22 | |
| Enamine | EN300-795291-2.5g |
2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
1498767-84-2 | 95% | 2.5g |
$1903.0 | 2024-05-22 | |
| Enamine | EN300-795291-5.0g |
2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
1498767-84-2 | 95% | 5.0g |
$2816.0 | 2024-05-22 | |
| Enamine | EN300-795291-10.0g |
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$4176.0 | 2024-05-22 |
2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one
2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one: A Comprehensive Overview
The compound with CAS No 1498767-84-2, commonly referred to as 2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a pyrazole ring system, making it a valuable substrate for various chemical transformations and biological studies.
Pyrazole derivatives have long been recognized for their diverse applications in drug discovery and materials science. The presence of the methyl group on the pyrazole ring in this compound adds further complexity to its reactivity and selectivity. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of antimicrobial agents and anticancer drugs.
One of the most intriguing aspects of 2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one is its ability to participate in multicomponent reactions, which are highly efficient methods for constructing complex molecules. For instance, researchers have demonstrated that this compound can undergo a [3+3] cycloaddition reaction with alkenes, leading to the formation of novel heterocyclic structures with potential therapeutic applications.
Moreover, the amino group in this molecule plays a critical role in its reactivity. It has been shown to act as a nucleophile in various substitution reactions, enabling the construction of diverse functional groups. This property makes it an ideal candidate for exploring new synthetic pathways in organic chemistry.
In terms of biological activity, recent investigations have revealed that 2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. These findings suggest that further research into its pharmacokinetic properties could pave the way for its development as a therapeutic agent.
From a synthetic standpoint, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the pyrazole ring followed by functionalization with the amino group. The optimization of these steps has been a focus of recent research efforts, with chemists exploring greener and more efficient methodologies to enhance yield and purity.
In conclusion, CAS No 1498767-84-2, or 2-Amino
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